Cas no 24010-80-8 (N''-cyano-N-ethylguanidine)

N''-cyano-N-ethylguanidine is a specialized organic compound featuring a guanidine core substituted with a cyano group and an ethyl moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both cyano and ethyl groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its utility in nucleophilic substitution and condensation reactions underscores its versatility in constructing complex molecular frameworks. Researchers value N''-cyano-N-ethylguanidine for its efficiency in generating high-purity derivatives with minimal byproducts.
N''-cyano-N-ethylguanidine structure
N''-cyano-N-ethylguanidine structure
Product Name:N''-cyano-N-ethylguanidine
CAS No:24010-80-8
MF:C4H8N4
MW:112.13311958313
MDL:MFCD19206410
CID:276186
PubChem ID:351600
Update Time:2025-10-23

N''-cyano-N-ethylguanidine Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N-cyano-N'-ethyl-
    • 1-cyano-2-ethylguanidine
    • N-cyano-N'-ethylguanidine
    • 1-cyano-3-ethylguanidine
    • SCHEMBL2152396
    • N-CYANO-N''-ETHYLGUANIDINE
    • DTXSID30325970
    • EN300-220494
    • NSC522390
    • IKKZUUMAGYBBFE-UHFFFAOYSA-N
    • N''-cyano-N-ethylguanidine
    • 24010-80-8
    • NSC-522390
    • SCHEMBL13066386
    • AKOS006363453
    • MDL: MFCD19206410
    • Inchi: 1S/C4H8N4/c1-2-7-4(6)8-3-5/h2H2,1H3,(H3,6,7,8)
    • InChI Key: IKKZUUMAGYBBFE-UHFFFAOYSA-N
    • SMILES: N(=C(/N)\NC#N)/CC

Computed Properties

  • Exact Mass: 112.07504
  • Monoisotopic Mass: 112.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 199.8°Cat760mmHg
  • Flash Point: 74.6°C
  • Refractive Index: 1.535
  • PSA: 74.2

N''-cyano-N-ethylguanidine Pricemore >>

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Additional information on N''-cyano-N-ethylguanidine

N''-Cyano-N-Ethylguanidine: A Comprehensive Overview

N''-Cyano-N-Ethylguanidine, also known by its CAS number CAS No. 24010-80-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, with the molecular formula C5H9N5, has garnered attention due to its unique properties and potential uses in modern chemical synthesis and material engineering.

The structure of N''-Cyano-N-Ethylguanidine consists of a guanidine core substituted with an ethyl group and a cyano group. The guanidine moiety is a well-known functional group in organic chemistry, exhibiting strong hydrogen bonding capabilities and high nucleophilicity. The presence of the cyano group further enhances the compound's reactivity, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the role of N''-Cyano-N-Ethylguanidine in the synthesis of advanced materials, particularly in the field of coordination chemistry and metal-organic frameworks (MOFs). Researchers have demonstrated that this compound can act as a ligand, facilitating the formation of stable metal complexes with potential applications in catalysis and gas storage.

In addition to its role in materials science, N''-Cyano-N-Ethylguanidine has shown promise in organic synthesis as a reagent for nucleophilic substitutions and amidations. Its ability to activate carbonyl groups makes it an efficient catalyst in certain transformations, particularly in the synthesis of amides and ureas.

The synthesis of N''-Cyano-N-Ethylguanidine typically involves the reaction of ethylamine with cyanoguanidine under specific conditions. Recent advancements have focused on optimizing this synthesis to improve yield and purity, making it more accessible for industrial applications.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of N''-Cyano-N-Ethylguanidine. These studies are crucial for ensuring its safe handling and disposal, particularly in large-scale industrial settings.

In conclusion, N''-Cyano-N-Ethylguanidine, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. As new applications emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial processes.

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